N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea

• IUPAC Name: 1-cyclohexyl-3-[[2-(6-methylpyridin-3-yl)oxypyridin-3-yl]methyl]urea
• InChI: InChI=1S/C19H24N4O2/c1-14-9-10-17(13-21-14)25-18-15(6-5-11-20-18)12-22-19(24)23-16-7-3-2-4-8-16/h5-6,9-11,13,16H,2-4,7-8,12H2,1H3,(H2,22,23,24)
• InChI Key: ZDFISIDJIAXJHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=C(C=CC=N2)CNC(=O)NC3CCCCC3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea is a chemical compound that has been synthesized for scientific research purposes. It is a potent inhibitor of protein kinase C (PKC) and has been studied for its potential in cancer treatment.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea involves the inhibition of protein kinase C (N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea). N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea is a family of enzymes that are involved in many cellular processes, including cell growth and proliferation. Inhibition of N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea by N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea has been shown to have biochemical and physiological effects on cancer cells. It inhibits the growth and proliferation of cancer cells and induces apoptosis, or programmed cell death. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea in lab experiments include its potent inhibition of N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea and its potential in cancer treatment. However, its limitations include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea. These include:
1. Further studies on its potential in cancer treatment, including clinical trials in humans.
2. Studies on its potential in treating other diseases such as diabetes and Alzheimer's disease.
3. Development of new analogs of N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea with improved potency and selectivity.
4. Studies on the mechanism of action of N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea and its effects on other cellular processes.
In conclusion, N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea is a chemical compound that has been synthesized for scientific research purposes. It has potential in cancer treatment and has been studied for its biochemical and physiological effects on cancer cells. Further research is needed to determine its safety and efficacy in humans and to explore its potential in treating other diseases.

Scientific Research Applications

N-cyclohexyl-N'-({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)urea has been studied for its potential in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential in treating other diseases such as diabetes and Alzheimer's disease.